Cas no 5293-55-0 (Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]-)

• Product Name: Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
• CAS No: 5293-55-0
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 358440
• PubChem ID: 649264
• Update Time: 2025-07-02

Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
• 2-tert-butylsulfonylbenzoic acid
• 2-TERT-BUTYLSULFONYL-BENZOIC ACID
• 5293-55-0
• HMS2298H03
• Oprea1_091240
• DTXSID90349475
• SMR000009088
• SR-01000311849-1
• CHEMBL1871871
• Oprea1_526266
• SCHEMBL12492308
• HMS1704H06
• 2-(2-Methyl-propane-2-sulfonyl)-benzoic acid
• SR-01000311849
• 2-(tert-butylsulfonyl)benzoic acid
• MLS000029415

• MDL： MFCD01025627
• Inchi： 1S/C11H14O4S/c1-11(2,3)16(14,15)9-7-5-4-6-8(9)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： DMVRWIFNWLXYIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 242.06132
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]-

Comprehensive Analysis of Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- (CAS No. 5293-55-0)

Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- (CAS No. 5293-55-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique sulfonyl and tert-butyl functional groups, offers a wide range of applications due to its chemical stability and reactivity. Researchers and industry professionals frequently search for "Benzoic acid derivatives" and "sulfonyl-based compounds," highlighting the growing interest in this chemical class.

The molecular structure of Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- features a benzoic acid backbone modified with a tert-butylsulfonyl group at the 2-position. This modification enhances its potential as an intermediate in synthetic chemistry. Recent trends in organic synthesis emphasize the importance of "highly functionalized benzoic acids" and "sulfonyl group applications," making this compound a subject of ongoing research. Its CAS No. 5293-55-0 is often used in patent literature and regulatory documents, underscoring its commercial relevance.

In the pharmaceutical industry, Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- is explored for its role in drug development. The sulfonyl moiety is known to contribute to biological activity, particularly in enzyme inhibition and receptor binding. Searches for "sulfonyl-containing drugs" and "benzoic acid in medicine" reflect the compound's potential in therapeutic applications. Additionally, its stability under various conditions makes it a candidate for "controlled-release formulations" and "prodrug design," topics frequently queried in academic and industrial databases.

From an environmental perspective, the biodegradability and ecotoxicology of Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- are critical considerations. With increasing global focus on "green chemistry" and "sustainable chemical processes," researchers are investigating the environmental impact of sulfonyl derivatives. The compound's persistence and breakdown products are often analyzed in studies related to "chemical safety profiles" and "eco-friendly alternatives," aligning with current regulatory trends.

In material science, Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- is studied for its potential in polymer modification and surface coatings. The tert-butylsulfonyl group can impart unique properties such as thermal stability and resistance to degradation. Queries like "sulfonyl-modified polymers" and "advanced material additives" highlight its relevance in developing high-performance materials. Its compatibility with other industrial chemicals further expands its utility in "specialty coatings" and "adhesive formulations."

The synthesis and purification of Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- are also areas of active research. Optimizing yield and purity is essential for scaling up production, a topic often searched as "efficient synthesis methods" or "large-scale chemical production." Advanced techniques such as "catalytic sulfonylation" and "green solvent systems" are being explored to enhance the compound's manufacturability while reducing environmental footprint.

In summary, Benzoic acid, 2-[(1,1-dimethylethyl)sulfonyl]- (CAS No. 5293-55-0) is a versatile compound with broad applications across multiple industries. Its unique chemical properties, combined with growing interest in "functionalized aromatics" and "sulfonyl chemistry," position it as a valuable subject for ongoing research and development. As industries continue to prioritize innovation and sustainability, this compound is likely to remain a focal point in scientific and commercial discussions.